Cas no 606131-81-1 (1,4-Benzenedisulfonamide,N-cyclopropyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-(9CI))

• Product Name: 1,4-Benzenedisulfonamide,N-cyclopropyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-(9CI)
• CAS No: 606131-81-1
• MF: C₁₃H₁₈N₂O₆S₃
• MW: 394.48681974411
• CID: 953108
• Update Time: 2023-03-27

1,4-Benzenedisulfonamide,N-cyclopropyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedisulfonamide,N-cyclopropyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-(9CI)
• 1,4-Benzenedisulfonamide, N1-cyclopropyl-N4-(tetrahydro-1,1-dioxido-3-thienyl)-

• Inchi： 1S/C13H18N2O6S3/c16-22(17)8-7-11(9-22)15-24(20,21)13-5-3-12(4-6-13)23(18,19)14-10-1-2-10/h3-6,10-11,14-15H,1-2,7-9H2
• InChI Key： CRSVLFWZUNFKPO-UHFFFAOYSA-N
• SMILES： C1(S(NC2CC2)(=O)=O)=CC=C(S(NC2CCS(=O)(=O)C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 394.033
• Monoisotopic Mass: 394.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0